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Compound of Interest

Compound Name: 1-Heptanol-d1

Cat. No.: B12404526

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and research applications of 1-Heptanol-d1. This deuterated form of 1-Heptanol
serves as a valuable tool in various analytical methodologies, particularly as an internal
standard for mass spectrometry-based quantification.

Commercial Suppliers and Product Specifications

1-Heptanol-d1 is available from several reputable chemical suppliers specializing in
isotopically labeled compounds for research purposes. The following tables summarize the
product specifications from key suppliers. Researchers are advised to consult the most recent
Certificate of Analysis (CofA) from the supplier for batch-specific data.
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Stated
. Product CAS Molecular Molecular .
Supplier . Isotopic
Name Number Formula Weight .
Enrichment
Not specified
MedChemEx 1-Heptanol- on product
38007-42-0 C7H1sDO 117.21
press dl page; refer to
CofA.[1]
C/DIN n-Heptyl-1-d1 CHs(CH2)sCH
38007-42-0 117.21 99 atom % D
Isotopes Inc. Alcohol DOH
Not specified
) 1-Heptanol- on product
InvivoChem 38007-42-0 C7H1sDO 117.21
dl page; refer to

CofA.

Table 1. Commercial Supplier Specifications for 1-Heptanol-d1

Property Value Reference
Appearance Clear, colorless liquid [2][3]
Boiling Point 176 °C (for non-deuterated) [3]
Melting Point -35 °C (for non-deuterated) [3]
) 0.822 g/mL at 25 °C (for non-
Density [3]
deuterated)
Insoluble in water; soluble in
Solubility organic solvents like methanol [3]
and chloroform.
Store in a cool, dry, and well-
Storage ventilated area. Keep [2][4]

container tightly closed.

Table 2: General Physical and Chemical Properties of 1-Heptanol (and its deuterated
analogue)
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Application in Research: Use as an Internal
Standard

Deuterated compounds like 1-Heptanol-d1 are frequently utilized as internal standards in
guantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] The key advantage of using a deuterated
standard is its chemical similarity to the analyte of interest, while its increased mass allows it to
be distinguished by the mass spectrometer. This allows for accurate quantification by correcting
for variations in sample preparation, injection volume, and instrument response.

Experimental Protocol: Quantification of Volatile
Compounds in a Biological Matrix (Hypothetical)

While a specific published protocol detailing the use of 1-Heptanol-d1 was not identified in the
literature search, the following represents a typical workflow for its application as an internal
standard in the GC-MS analysis of volatile compounds in a biological sample (e.g., plasma or
cell culture media).

1. Preparation of Internal Standard Stock Solution:
o Accurately weigh a known amount of 1-Heptanol-d1.

 Dissolve it in a high-purity solvent (e.g., methanol or ethyl acetate) to a final concentration of
1 mg/mL.

» Store the stock solution in a tightly sealed vial at -20°C.
2. Preparation of Calibration Standards:

o Prepare a series of calibration standards by spiking known concentrations of the non-
deuterated analyte (1-Heptanol) into a matrix that mimics the study samples.

e Add a fixed amount of the 1-Heptanol-d1 internal standard stock solution to each calibration
standard.

3. Sample Preparation:
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Thaw the biological samples (e.g., 100 L of plasma).

Add a fixed amount of the 1-Heptanol-d1 internal standard stock solution to each sample.

Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., 500 pL of
ethyl acetate).

Vortex the samples vigorously for 1 minute.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to separate the organic and
agueous layers.

Carefully transfer the organic layer to a new vial for GC-MS analysis.

. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

o Injector: Splitless mode, 250°C.

o Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms, 30 m x
0.25 mm x 0.25 ym).

o Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

o lonization: Electron lonization (EIl) at 70 eV.

o Mode: Selected lon Monitoring (SIM).

o lons to Monitor:

» For 1-Heptanol (analyte): Select characteristic ions (e.g., m/z 43, 56, 70, 84).

» For 1-Heptanol-d1 (internal standard): Select the corresponding deuterated ions (e.g.,
m/z 44, 57, 71, 85).
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5. Data Analysis:
 Integrate the peak areas for the selected ions of both the analyte and the internal standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area for each

sample and calibration standard.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
analyte in the calibration standards.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios on the calibration curve.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for using 1-Heptanol-d1 as an internal
standard in a quantitative GC-MS analysis.

Sample & Standard Preparation

Calibration Standards

Extraction
1-Heptanol-dl Spike Cal Standards with 1S
Stock Solution ‘Analysis & Quantification
Spike Sample with IS Liquid-Liquid Extraction Collect Organic Phase CCBATES e iy Quemtiiteiam e
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using 1-Heptanol-d1 as an internal standard.
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Safety, Handling, and Storage

1-Heptanol is a combustible liquid and can cause serious eye irritation.[3][5] It is important to
handle the compound in a well-ventilated area and to wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. Keep away from heat,
sparks, and open flames.[2][4]

Store 1-Heptanol-d1 in a tightly closed container in a cool, dry place.[2][4] For long-term
storage of stock solutions, it is recommended to store them at -20°C or -80°C to ensure
stability.

Conclusion

1-Heptanol-d1 is a readily available and valuable tool for researchers requiring accurate
guantification of volatile organic compounds. Its use as an internal standard in mass
spectrometry-based methods can significantly improve the reliability and reproducibility of
experimental results. The provided hypothetical experimental protocol and workflow diagram
serve as a general guide for the implementation of 1-Heptanol-d1 in quantitative analytical
studies. Researchers should always refer to the supplier's specific documentation for purity and
handling information and develop and validate their analytical methods according to the
specific requirements of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 1-Heptanol-d1 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404526#commercial-suppliers-of-1-heptanol-d1-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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